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Compound of Interest

4-Chlorophenyl-1,2-epoxybutane-
d5

Cat. No.: B563203

Compound Name:

Technical Guide: 4-Chlorophenyl-1,2-
epoxybutane-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorophenyl-1,2-
epoxybutane-d5, a deuterated internal standard valuable in bioanalytical and drug metabolism
studies. This document outlines its physicochemical properties, a plausible synthetic route,
analytical methodologies, and a representative Certificate of Analysis.

Physicochemical Properties

4-Chlorophenyl-1,2-epoxybutane-d5 is the deuterium-labeled form of 4-Chlorophenyl-1,2-
epoxybutane. The incorporation of five deuterium atoms provides a distinct mass shift, making
it an ideal internal standard for quantitative analysis by mass spectrometry.[1]
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Property Value Reference

. 2-[2-(4-
Chemical Name ] [2]
Chlorophenyl)ethylJoxirane-d5

CAS Number 1189717-28-9 [2]
Molecular Formula C10HeDsCIO [2][3]
Molecular Weight 187.68 g/mol [2][3]
Appearance Colorless Qil [2]
Storage 2-8°C Refrigerator [2]

Synthesis Pathway

While a specific, detailed synthesis protocol for 4-Chlorophenyl-1,2-epoxybutane-d5 is not
publicly available, a plausible synthetic route can be conceptualized based on established
organic chemistry principles for epoxidation and deuteration. The synthesis of its non-
deuterated analog, 1,2-epoxybutane, is typically achieved through the epoxidation of 1-butene.
[4][5] A potential pathway for the deuterated compound could involve the use of a deuterated
starting material.

A possible synthetic approach is outlined in the diagram below. This pathway is illustrative and
may not represent the actual industrial synthesis method.

Starting Materials

i i Final Product
Intermediate Formation
)—»' 1-(4-Chlorophenyl-d5)but-1-ene ©—>G-ChIorophenyl»l,z-epoxybutane-dsj
4-Chlorobenzene-d5
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A plausible synthetic pathway for 4-Chlorophenyl-1,2-epoxybutane-d5.

Analytical Methodology

As an internal standard, 4-Chlorophenyl-1,2-epoxybutane-d5 is primarily utilized in
quantitative analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS)
and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] These techniques allow for the
accurate quantification of the non-deuterated analyte in complex biological matrices.

Representative Analytical Workflow

The general workflow for utilizing a deuterated internal standard in a quantitative assay is
depicted below.
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A typical analytical workflow using a deuterated internal standard.

Representative Certificate of Analysis

While an official Certificate of Analysis for a specific lot is proprietary, the following table

represents the typical data and specifications provided for a high-purity deuterated standard.
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Test Specification Result Method

Appearance Colorless Oil Conforms Visual

Purity (by GC-MS) > 98.0% 99.5% GC-MS

Isotopic Enrichment =99 atom % D 99.6 atom % D Mass Spectrometry

1H NMR Conforms to Structure ~ Conforms 1H NMR

Mass Spectrum Conforms to Structure  Conforms Mass Spectrometry

Residual Solvents As per USP <467> Complies Headspace GC
Applications

4-Chlorophenyl-1,2-epoxybutane-d5 is identified as a deuterium-labeled version of
Butoconazole Impurity 6.[1] Its primary application is as an internal standard for the quantitative
analysis of the corresponding non-deuterated impurity in pharmaceutical preparations and
biological samples.[1] The use of a stable isotope-labeled internal standard is crucial for
correcting for matrix effects and variations in sample preparation and instrument response,
thereby ensuring the accuracy and precision of the analytical method.

Safety and Handling

For detailed safety and handling information, it is essential to refer to the Safety Data Sheet
(SDS) provided by the supplier. As a general precaution, this chemical should be handled in a
well-ventilated area by trained personnel wearing appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat.

Disclaimer: This document is intended for informational purposes only and is based on publicly
available data and scientific principles. It does not constitute a formal Certificate of Analysis for
any specific product lot. Users should always refer to the documentation provided by their
chemical supplier for definitive specifications and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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